Cas no 852373-84-3 (N-(4-ethylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(4-ethylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 852373-84-3
• MF: C₂₁H₁₈FN₅OS
• MW: 407.46392583847
• CID: 6071254
• PubChem ID: 7117964
• Update Time: 2025-10-30

N-(4-ethylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• Acetamide, N-(4-ethylphenyl)-2-[[3-(4-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-
• AKOS024595187
• AB00671952-01
• N-(4-ethylphenyl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• F0676-0262
• 852373-84-3
• N-(4-ethylphenyl)-2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• N-(4-ethylphenyl)-2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide

• Inchi： 1S/C21H18FN5OS/c1-2-14-3-9-17(10-4-14)23-19(28)13-29-20-12-11-18-24-25-21(27(18)26-20)15-5-7-16(22)8-6-15/h3-12H,2,13H2,1H3,(H,23,28)
• InChI Key： ZRNSWJZBVVBAOQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CSC1=NN2C(C3=CC=C(F)C=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 407.12160955g/mol
• Monoisotopic Mass: 407.12160955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 12.77±0.70(Predicted)

Additional information on N-(4-ethylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

Introduction to N-(4-ethylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide and Its Significance in Modern Chemical Research

N-(4-ethylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS No. 852373-84-3) is a compound that has garnered significant attention in the field of chemical and biomedical research due to its unique structural features and potential applications. This compound belongs to a class of molecules that exhibit a blend of pharmacological properties, making it a subject of intense study in drug discovery and development.

The molecular structure of N-(4-ethylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide is characterized by the presence of several key functional groups, including an acetamide moiety, a sulfanyl group, and a triazolobipyridazine core. These structural elements contribute to its diverse chemical reactivity and biological activity. The 4-ethylphenyl group provides a hydrophobic anchor that can interact with lipid membranes, while the 4-fluorophenyl group introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in many pharmaceutical compounds.

The central triazolobipyridazine scaffold is particularly noteworthy as it has been identified as a promising scaffold for the development of novel therapeutic agents. This scaffold combines the properties of both triazoles and bipyridazines, which are known for their ability to modulate various biological pathways. Recent studies have highlighted the potential of triazolobipyridazine derivatives in inhibiting enzymes involved in cancer progression and inflammatory responses. The sulfanyl group at the 6-position of the bipyridazine ring further enhances the compound's ability to interact with biological targets by providing additional binding sites.

In the context of contemporary research, N-(4-ethylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide has been investigated for its potential role in addressing neurological disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors has made it a candidate for further exploration in treating conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that derivatives of this compound can modulate acetylcholinesterase activity, a key enzyme involved in these neurodegenerative diseases.

The pharmacokinetic properties of N-(4-ethylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide have also been extensively studied. The presence of the acetamide group influences its solubility and metabolic pathways, which are critical factors in determining its bioavailability and therapeutic efficacy. Advanced computational methods have been employed to predict how this compound might be metabolized in vivo, providing valuable insights into its potential side effects and interactions with other drugs.

The synthesis of N-(4-ethylphenyl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide involves multiple steps that require precise control over reaction conditions. The introduction of the triazolobipyridazine core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Researchers have leveraged modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions to streamline the synthesis process. These advancements have not only improved the efficiency of producing this compound but also opened up new avenues for modifying its structure to enhance its biological activity.

In conclusion, N-(4-ethylphenyl-2-{3-(4-fluorophenyl-1,2,triazolo,bpyridazin-)6-ylsulfanyl}acetamide (CAS No. 852373-84-3) represents a significant advancement in chemical research with potential applications across multiple therapeutic areas. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and interactions with biological targets, this compound is poised to play a crucial role in the development of novel treatments for various diseases.